3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate
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Description
3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate is a quaternary ammonium compound, known for its significant role in organic chemistry and medicinal applications. This compound is known for its potential in various chemical reactions and its use in numerous scientific fields.
Properties
IUPAC Name |
3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO2/c14-12(15)7-6-10-4-3-9-13-8-2-1-5-11(10)13/h10-11H,1-9H2,(H,14,15)/t10-,11+/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGVLEINHEWUGMS-WDEREUQCSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC[NH+]2CCCC(C2C1)CCC(=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[NH+]2CCC[C@H]([C@H]2C1)CCC(=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.30 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate typically involves the quaternization of quinolizidine derivatives. This process can be carried out using different alkylating agents under controlled conditions to ensure the formation of the quaternary ammonium structure.
Industrial Production Methods
For industrial-scale production, the process is often optimized to include continuous flow reactions, ensuring a consistent yield and quality of the product. Catalysts may be employed to accelerate the reaction, and purification techniques such as crystallization or chromatography are used to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
Oxidation: 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate can undergo oxidation reactions, particularly at the nitrogen atom, leading to the formation of N-oxides.
Reduction: Reduction reactions can convert this compound back to its quinolizidine precursor.
Substitution: It is susceptible to nucleophilic substitution due to the presence of the quaternary ammonium group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or peracids can be used under mild conditions.
Reduction: Hydrides like sodium borohydride are typically employed for reduction.
Substitution: Various nucleophiles, including hydroxide ions and amines, can participate in substitution reactions under suitable conditions.
Major Products Formed
Oxidation: Formation of N-oxides.
Reduction: Conversion back to quinolizidine derivatives.
Substitution: Formation of new compounds with different nucleophiles attached to the propanoate moiety.
Scientific Research Applications
Chemistry
In organic synthesis, 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate serves as an intermediate in the synthesis of complex organic molecules. Its unique structure allows for a variety of chemical transformations.
Biology
This compound has shown potential in biological studies due to its ability to interact with biological membranes, making it useful in the study of membrane proteins and ion channels.
Medicine
In medicinal chemistry, derivatives of this compound are being investigated for their potential use as pharmaceuticals, particularly in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems.
Industry
In the industrial sector, this compound is used in the production of specialty chemicals and as a catalyst in various chemical processes.
Mechanism of Action
3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate exerts its effects primarily through interaction with cellular membranes. The quaternary ammonium group allows it to associate with negatively charged membrane surfaces, potentially affecting membrane fluidity and permeability. In biological systems, it may interact with ion channels and receptors, modulating their function.
Comparison with Similar Compounds
Similar Compounds
3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]acetate: Similar structure with a different carboxylate group.
1-Methyl-3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate: Methyl group instead of the propanoate moiety.
Quaternary Ammonium Compounds: Other quaternary ammonium compounds with different alkyl groups.
Uniqueness
The unique aspect of 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate lies in its specific quaternary ammonium structure, which imparts distinct chemical and biological properties compared to its analogs. This makes it a valuable compound in both research and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
